Cas no 2137913-24-5 (ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2137913-24-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6510862
• PubChem ID: 165453014
• Update Time: 2025-11-01

ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-731096
• ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate
• 2137913-24-5

• Inchi： 1S/C9H12N2O3/c1-3-14-9(13)7(2)11-5-8(6-12)4-10-11/h4-7H,3H2,1-2H3
• InChI Key： HTBOHKKRUWFTGS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=C(C=O)C=N1)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.2Ų

Additional information on ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate

Introduction to Ethyl 2-(4-Formyl-1H-Pyrazol-1-yl)propanoate (CAS No. 2137913-24-5)

Ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate (CAS No. 2137913-24-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. The compound's molecular formula is C₉H₁₀N₂O₃, and it belongs to the class of esters derived from pyrazoles, which are known for their diverse biological activities.

The pyrazole moiety in ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate is a key structural element that contributes to its pharmacological properties. Pyrazoles are five-membered heterocyclic compounds with two nitrogen atoms, and they have been extensively studied for their anti-inflammatory, analgesic, and antipyretic effects. The presence of the formyl group at the 4-position of the pyrazole ring adds an additional layer of complexity and reactivity to the molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of pyrazole-based compounds for their potential therapeutic applications. Research has shown that these compounds can exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that certain pyrazole derivatives, including those with a formyl group, demonstrated potent anti-cancer activity against various human cancer cell lines. This finding highlights the potential of ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate as a lead compound for further drug development.

The ester functionality in ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate also plays a crucial role in its chemical behavior and biological activity. Esters are known for their hydrolysis properties, which can be exploited to design prodrugs that are activated under specific physiological conditions. This property makes ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate an attractive candidate for developing targeted drug delivery systems. Additionally, the ester group can influence the compound's solubility and permeability, which are important factors in drug design and formulation.

The synthesis of ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate typically involves several steps, including the formation of the pyrazole ring and the introduction of the formyl and ester groups. One common synthetic route involves the reaction of ethyl acetoacetate with hydrazine to form ethyl 3-hydrazinocarbonylpropanoate, followed by condensation with an aldehyde to introduce the formyl group. This multi-step process allows for precise control over the structure of the final product, enabling researchers to tailor its properties for specific applications.

In terms of its physical properties, ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions is also an important consideration for its practical application. Studies have shown that it remains stable at room temperature but may degrade under acidic or basic conditions.

The biological evaluation of ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate has revealed several interesting findings. In vitro assays have demonstrated that it exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This suggests that it could be useful as an anti-inflammatory agent. Additionally, preliminary studies have shown that it has moderate cytotoxic activity against cancer cell lines, indicating its potential as an anti-cancer agent.

To further explore the therapeutic potential of ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate, ongoing research is focused on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict its binding interactions with target proteins and to guide rational drug design. These efforts aim to develop more effective derivatives with improved pharmacological profiles.

In conclusion, ethyl 2-(4-formyl-1H-pyrazol-1-yl)propanoate (CAS No. 2137913-24-5) is a promising compound with a unique combination of structural features that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Its potential as an anti-inflammatory and anti-cancer agent warrants further investigation, and ongoing studies are expected to provide valuable insights into its biological activities and therapeutic potential.